Cas no 40381-90-6 (2,6-Dichloro-3-cyanopyridine)

• Product Name: 2,6-Dichloro-3-cyanopyridine
• CAS No: 40381-90-6
• MF: C₆H₂Cl₂N₂
• MW: 172.999478816986
• MDL: MFCD03411341
• CID: 55213
• PubChem ID: 12605538
• Update Time: 2025-06-07

2,6-Dichloro-3-cyanopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloropyridine-3-carbonitrile
• 2,6-Dichloro-3-cyanopyridine
• 2,6-Dichloronicotinonitrile
• 2,6-Dichloro-nicotinonitrile
• 2,6-Dichloropyridine-3-carbonitrile, 3-Cyano-2,6-dichloropyridine
• 2,6-Dichloronicotino
• 2, 6-dichloro-3-pyridinecarbonitrile
• 2,6- twochloro -3-cyanopyridine
• 2,6-Dichloro-pyridin-3-carbonitrile
• 2,6-Dichloronicotinonitrile 97%
• 2,6-dichloro-3-cyano-pyridine
• SB37064
• AKOS005256403
• SCHEMBL565602
• 3-Cyano-2,6-dichloropyridine
• DTXSID20504176
• MFCD03411341
• D4650
• AC-1824
• EN300-171615
• 2,6-dichloro-3-pyridinecarbonitrile
• 2,6-bis(chloranyl)pyridine-3-carbonitrile
• 40381-90-6
• SY006513
• AM62388
• FT-0645391
• LFCADBSUDWERJT-UHFFFAOYSA-N
• PS-5593
• 3-Pyridinecarbonitrile, 2,6-dichloro-
• HY-W003041
• A825078
• J-507457
• 2,6-Dichloropyridine-3-carbonitrile, 97%
• 2,6-dichloro-pyridine-3-carbonitrile
• CS-W003041
• STL554885
• BBL101091
• DB-030949

• MDL： MFCD03411341
• Inchi： 1S/C6H2Cl2N2/c7-5-2-1-4(3-9)6(8)10-5/h1-2H
• InChI Key： LFCADBSUDWERJT-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=C(N=1)Cl

Computed Properties

• Exact Mass: 171.96000
• Monoisotopic Mass: 171.9595035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.5
• Melting Point: 121-125 °C
• Boiling Point: 286℃ at 760 mmHg
• Flash Point: 286.002 °C at 760 mmHg
• Refractive Index: 1.587
• PSA: 36.68000
• LogP: 2.26008
• Sensitiveness: Moisture Sensitive

2,6-Dichloro-3-cyanopyridine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H318,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6
• WGK Germany：3
• Hazard Category Code： 25-37/38-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• Risk Phrases：R25
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2,6-Dichloro-3-cyanopyridine

2,6-Dichloro-3-cyanopyridine: A Comprehensive Overview

2,6-Dichloro-3-cyanopyridine, identified by the CAS number 40381-90-6, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile functional groups, making it a valuable intermediate in the synthesis of advanced materials and pharmaceutical agents.

The molecular structure of 2,6-Dichloro-3-cyanopyridine consists of a pyridine ring substituted with two chlorine atoms at positions 2 and 6, and a cyano group at position 3. This arrangement imparts the compound with distinct electronic and steric properties, which are advantageous in catalytic processes and as building blocks for more complex molecules. Recent studies have highlighted its potential as a precursor in the development of novel antibiotics and antiviral agents, underscoring its importance in medicinal chemistry.

One of the most notable applications of CAS No. 40381-90-6 is in the field of agrochemicals. Researchers have demonstrated that derivatives of this compound exhibit potent pesticidal activity, particularly against a wide range of agricultural pests. The ability to modify the substituents on the pyridine ring allows for fine-tuning of the compound's bioactivity, making it a promising candidate for sustainable pest management solutions.

In addition to its pesticidal applications, 2,6-Dichloro-3-cyanopyridine has found utility in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its cyano group serves as a versatile site for coordination with metal ions, enabling the construction of highly porous and catalytically active materials. Recent advancements in MOF technology have leveraged this compound to create materials with exceptional gas storage capacities and selective adsorption properties.

The synthesis of CAS No. 40381-90-6 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include chlorination reactions and nucleophilic substitution processes, which are optimized based on the desired substituent positions on the pyridine ring. The development of efficient synthetic routes has been a focal point for researchers aiming to scale up production for industrial applications.

From an environmental perspective, 2,6-Dichloro-3-cyanopyridine has been studied for its biodegradability and potential impact on ecosystems. Initial findings suggest that under specific environmental conditions, the compound undergoes microbial degradation into less harmful byproducts. However, further research is required to fully understand its long-term ecological effects and ensure its safe use in agricultural and industrial settings.

In conclusion, CAS No. 40381-90-6, or 2,6-Dichloro-3-cyanopyridine, stands as a testament to the versatility of heterocyclic compounds in modern chemistry. Its diverse applications across agrochemicals, pharmaceuticals, materials science, and environmental studies highlight its significance as a key intermediate in chemical synthesis. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing technological innovations across various industries.